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Compound of Interest

Compound Name: Caffeic acid-pYEEIE

Cat. No.: B15578305

A comprehensive review of published scientific literature reveals a significant lack of specific
data on the performance of Caffeic acid-pYEEIE. While the broader compound, caffeic acid,
and its derivatives like Caffeic Acid Phenethyl Ester (CAPE) are extensively studied for their
therapeutic potential, specific experimental data and comparative studies for the "pYEEIE"
peptide conjugate remain elusive.

One commercially available variant, Caffeic acid-pYEEIE TFA, is described as a non-
phosphopeptide inhibitor that demonstrates a strong binding affinity for the GST-Lck-SH2
domain[1]. However, publicly available research does not currently provide quantitative data on
its efficacy, detailed experimental protocols from peer-reviewed studies, or direct comparisons
with other inhibitors of the same target.

The parent compound, caffeic acid, has been investigated for a wide range of biological
activities, including antioxidant, anti-inflammatory, and anticancer effects[2]. Studies have
explored its mechanisms of action, such as the inhibition of the JAK-STAT3 signaling pathway
in response to UVB-induced cellular proliferation and its involvement in cellular signaling
pathways related to its antidepressant-like effects[3][4].

Similarly, CAPE, a well-known derivative, has been shown to possess potent anti-inflammatory
and antioxidant properties by targeting pathways such as NF-kB and the SIRT1/PGC1a/DRP1
signaling pathway to mitigate mitochondrial dysfunction[5][6][7]. Research on CAPE provides a
wealth of experimental data, including its effects on various cell lines and in animal models of
diseases like sepsis and experimental autoimmune encephalomyelitis[7][8].
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Despite the extensive body of research on caffeic acid and CAPE, the specific performance of
the Caffeic acid-pYEEIE conjugate, its experimental validation, and its relative efficacy
compared to other compounds are not documented in the currently accessible scientific
literature. Therefore, a detailed comparison guide with quantitative data tables and
experimental protocols for Caffeic acid-pYEEIE cannot be constructed at this time. Further
research and publication of studies specifically investigating this compound are needed to
enable such a comparative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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